Cas no 806608-12-8 (ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)-)

• Product Name: ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)-
• CAS No: 806608-12-8
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• CID: 3429481
• PubChem ID: 23171545
• Update Time: 2025-06-11

ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)-
• FUKCVMLONUSXMC-UHFFFAOYSA-N
• SCHEMBL1623314
• 2-benzyloxyethanesulfonic acid
• 806608-12-8
• 2-(benzyloxy)ethanesulfonic acid
• 2-(BENZYLOXY)ETHANE-1-SULFONIC ACID
• F98177

• Inchi： 1S/C9H12O4S/c10-14(11,12)7-6-13-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,10,11,12)
• InChI Key： FUKCVMLONUSXMC-UHFFFAOYSA-N
• SMILES： S(CCOCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 216.04563003g/mol
• Monoisotopic Mass: 216.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72Ų

Additional information on ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)-

ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)- (CAS No. 806608-12-8): Applications and Research Insights

The compound ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)-, identified by the CAS number 806608-12-8, is a specialized organic molecule with significant potential in the field of pharmaceuticals and materials science. This sulfonate derivative, characterized by a phenylmethoxy substituent on its ethanesulfonic acid backbone, has garnered attention due to its unique chemical properties and versatile applications.

At the heart of its utility lies the sulfonate group, which imparts strong solubility in polar solvents and biological compatibility. This makes ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)- an attractive candidate for use in drug formulations, where solubility and bioavailability are critical factors. Recent studies have highlighted its role in enhancing the absorption of hydrophobic drugs, thereby improving therapeutic efficacy.

The phenylmethoxy moiety further contributes to the compound's functionality by introducing aromatic stability and potential interactions with biological targets. This feature has been explored in the development of novel bioactive molecules, where the aromatic ring can serve as a scaffold for further derivatization. Researchers have leveraged this property to design molecules with targeted pharmacological effects, including anti-inflammatory and anticancer agents.

In materials science, ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)- has been investigated for its ability to act as a surfactant and stabilizer in polymer formulations. Its ability to lower surface tension and improve dispersion properties makes it valuable in the production of high-performance coatings and adhesives. Additionally, its compatibility with various polymers has led to its use in creating advanced composite materials with enhanced mechanical and thermal properties.

The compound's reactivity also makes it a valuable intermediate in organic synthesis. Its sulfonate group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This versatility has been exploited in the synthesis of complex molecules, including those with pharmaceutical relevance. For instance, researchers have utilized ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)- as a precursor in the preparation of sulfonamides, which are known for their wide range of biological activities.

Recent advancements in green chemistry have also highlighted the environmental benefits of using ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)-. Its biodegradability and low toxicity profile make it an attractive alternative to traditional synthetic reagents. This aligns with the growing emphasis on sustainable practices in chemical manufacturing, where minimizing environmental impact is paramount.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of derivatives of ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)-. By modifying its structure through further functionalization, researchers aim to develop drugs with improved selectivity and reduced side effects. Preliminary studies have shown promising results in animal models for conditions such as neurodegenerative diseases and autoimmune disorders.

In conclusion, ETHANESULFONIC ACID, 2-(PHENYLMETHOXY)- (CAS No. 806608-12-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique chemical properties, coupled with recent research findings, underscore its significance as a building block for innovative solutions in drug development and advanced material formulations.